4-((5-methyl-2-oxo-1,3-dioxol-4-yl)methylthio)benzenesulfonate
4-((5-methyl-2-oxo-1,3-dioxol-4-yl)methylthio)benzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
111738-22-8
VCID:
VC0044820
InChI:
InChI=1S/C11H10O6S2.Na/c1-7-10(17-11(12)16-7)6-18-8-2-4-9(5-3-8)19(13,14)15;/h2-5H,6H2,1H3,(H,13,14,15);/q;+1/p-1
SMILES:
CC1=C(OC(=O)O1)CSC2=CC=C(C=C2)S(=O)(=O)[O-].[Na+]
Molecular Formula:
C11H9NaO6S2
Molecular Weight:
324.3 g/mol
4-((5-methyl-2-oxo-1,3-dioxol-4-yl)methylthio)benzenesulfonate
CAS No.: 111738-22-8
Main Products
VCID: VC0044820
Molecular Formula: C11H9NaO6S2
Molecular Weight: 324.3 g/mol
| CAS No. | 111738-22-8 |
|---|---|
| Product Name | 4-((5-methyl-2-oxo-1,3-dioxol-4-yl)methylthio)benzenesulfonate |
| Molecular Formula | C11H9NaO6S2 |
| Molecular Weight | 324.3 g/mol |
| IUPAC Name | sodium;4-[(5-methyl-2-oxo-1,3-dioxol-4-yl)methylsulfanyl]benzenesulfonate |
| Standard InChI | InChI=1S/C11H10O6S2.Na/c1-7-10(17-11(12)16-7)6-18-8-2-4-9(5-3-8)19(13,14)15;/h2-5H,6H2,1H3,(H,13,14,15);/q;+1/p-1 |
| Standard InChIKey | ZTGLVELRRYXRCP-UHFFFAOYSA-M |
| Isomeric SMILES | CC1=C(OC(=O)O1)CSC2=CC=C(C=C2)S(=O)(=O)[O-].[Na+] |
| SMILES | CC1=C(OC(=O)O1)CSC2=CC=C(C=C2)S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CC1=C(OC(=O)O1)CSC2=CC=C(C=C2)S(=O)(=O)[O-].[Na+] |
| Synonyms | 4-((5-methyl-2-oxo-1,3-dioxol-4-yl)methylthio)benzenesulfonate MODBS |
| PubChem Compound | 23676816 |
| Last Modified | Nov 11 2021 |
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